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Compound of Interest

Compound Name: 4-Nitroisophthalic acid

Cat. No.: B182632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 4-
Nitroisophthalic acid (CAS No. 4315-09-7), a compound often utilized in pharmaceutical

intermediates and other chemical syntheses. Adherence to strict safety protocols is paramount

when working with this and any chemical substance. This document summarizes key

quantitative data, outlines emergency procedures, and provides a logical workflow for safe

handling.

Chemical Identification and Physical Properties
4-Nitroisophthalic acid is a solid organic compound. A summary of its key physical and

chemical properties is presented below.
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Property Value Source

Molecular Formula C8H5NO6 [1]

Molecular Weight 211.13 g/mol [1]

CAS Number 4315-09-7 [1][2]

Appearance
Off-white to yellow

powder/solid
[3]

Melting Point 258-259 °C

Boiling Point 492.9 ± 40.0 °C at 760 mmHg

Flash Point 222.5 ± 15.8 °C

Density 1.7 ± 0.1 g/cm³

Purity 98%

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Nitroisophthalic acid is classified as a hazardous substance.

Hazard Classification Category GHS Code

Skin Corrosion/Irritation 2 H315

Serious Eye Damage/Eye

Irritation
2A H319

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3 H335

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1][4]
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H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

H302: Harmful if swallowed.

H332: Harmful if inhaled.

Pictogram:

Exclamation mark (GHS07)

Precautionary Measures and Personal Protection
Strict adherence to the following precautionary statements is essential to ensure the safe

handling of 4-Nitroisophthalic acid.
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Type
Precautionary Statement
Code

Description

Prevention P261 Avoid breathing dust.[1][4]

P264
Wash skin thoroughly after

handling.[1][4]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective gloves/ eye

protection/ face protection.[1]

[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

P312
Call a POISON CENTER/

doctor if you feel unwell.[4]

P332 + P313
If skin irritation occurs: Get

medical advice/ attention.[4]

P337 + P313
If eye irritation persists: Get

medical advice/ attention.[4]

P362
Take off contaminated clothing

and wash before reuse.[4]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[4]
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P405 Store locked up.[4]

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.[4]

Engineering Controls:

Work should be conducted in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.[5]

Skin Protection: Chemical-resistant gloves and protective clothing.[6]

Respiratory Protection: An approved respirator should be worn if dust is generated.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is

difficult or symptoms persist, seek medical

attention.

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes while removing contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do not induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry powder, carbon dioxide, or water spray.[5]

Hazardous Combustion Products: May produce carbon monoxide and nitrogen oxides upon

combustion.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment, including a

respirator, gloves, and safety goggles.

Environmental Precautions: Prevent the material from entering drains or water courses.
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Methods for Cleaning Up: Mix the spilled material with an inert absorbent such as sand, and

then sweep it up and place it in a tightly sealed container for disposal.

Handling, Storage, and Stability
Handling:

This product should only be handled by or under the close supervision of individuals qualified

in the handling and use of potentially hazardous chemicals.

Avoid the formation of dust.[5]

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]

Keep away from heat, flames, and sparks.

Stability and Reactivity:

Chemical Stability: Stable under recommended storage conditions.[7]

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Oxidizing agents.

Toxicological and Ecological Information
Detailed experimental protocols for the toxicological and ecological effects of 4-
Nitroisophthalic acid are not readily available in the provided search results. The following is

a summary of the available information.

Acute Toxicity: No specific data is available, but the substance is considered harmful if

swallowed or inhaled.
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Ecological Information: No data is available regarding the persistence, degradability,

bioaccumulative potential, or mobility in soil.[2] It is advised to prevent the substance from

entering the environment.

Experimental Protocols
Detailed experimental protocols for key experiments such as toxicity assays are not provided in

the publicly available safety data sheets. Researchers should consult specialized toxicological

databases or conduct their own validated studies to determine specific toxicological profiles.

Visualized Workflow for Safe Chemical Handling
The following diagram illustrates a logical workflow for the safe handling of chemical

substances like 4-Nitroisophthalic acid, from initial assessment to final disposal.
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Safe Handling Workflow for 4-Nitroisophthalic Acid

Risk Assessment
(Review SDS)

Implement Engineering Controls
(Fume Hood)

Spill & Emergency
Response Plan

First-Aid Procedures
Select & Use Appropriate PPE
(Gloves, Goggles, Lab Coat)

Safe Handling & Use
(Avoid Dust, Weigh Carefully)

Proper Storage
(Cool, Dry, Ventilated)

Waste Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: General workflow for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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